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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling of Disodium mesoxalate, including detailed operational procedures and
disposal plans.

Chemical Identifier:
¢ Name: Disodium mesoxalate

e Synonyms: Sodium mesoxalate, Ketomalonic acid disodium salt, Dihydroxymalonic acid
disodium salt

e CAS Number: 31635-99-1[1]

Hazard Identification and First Aid

Disodium mesoxalate may cause irritation upon contact.[2] In case of exposure, follow these
first aid measures immediately:

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
individual is not breathing, provide artificial respiration and seek immediate medical attention.
Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water. Consult a physician.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1617692?utm_src=pdf-interest
https://www.benchchem.com/product/b1617692?utm_src=pdf-body
https://www.benchchem.com/product/b1617692?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0729062.htm
https://www.benchchem.com/product/b1617692?utm_src=pdf-body
https://www.chemicalbook.com/msds/mesoxalic-acid-monohydrate-disodium-salt.pdf
https://www.chemicalbook.com/msds/mesoxalic-acid-monohydrate-disodium-salt.pdf
https://www.chemicalbook.com/msds/mesoxalic-acid-monohydrate-disodium-salt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.[2]

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling Disodium mesoxalate.
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Operational Plan: Step-by-Step Handling Procedure

1. Receiving and Storage:
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e Upon receipt, inspect the container for any damage or leaks.

« Store in a tightly closed container in a dry, well-ventilated place.[4]
» Avoid storage with incompatible materials.

2. Preparation and Weighing:

e Conduct all handling in a well-ventilated area, preferably within a chemical fume hood, to
avoid the formation of dust and aerosols.[2][4]

» Don appropriate PPE as outlined in the table above.
e Use non-sparking tools to prevent ignition sources.[2]
3. Experimental Use:

e Avoid contact with skin and eyes.[2]

e Wash hands thoroughly after handling.[6]

e Do not eat, drink, or smoke in the laboratory.[6]

4. Spill Response:

o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

e Remove all sources of ignition.[2]

o Contain the spill and prevent it from entering drains.[2]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[2]

Disposal Plan
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e Chemical Waste: Dispose of Disodium mesoxalate and any contaminated materials at a
licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[2]
e Do not discharge into sewer systems or the environment.[2]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[7] Puncture the container to
render it unusable for other purposes before disposing of it in a sanitary landfill or through
controlled incineration if combustible.[2]

Experimental Workflow and Safety Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MESOXALIC ACID MONOHYDRATE DISODIUM SALT | 31635-99-1 [chemicalbook.com]

2. chemicalbook.com [chemicalbook.com]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. epa.gov [epa.gov]

e 6. images.thdstatic.com [images.thdstatic.com]
e 7. rtong.people.ust.hk [rtong.people.ust.hk]

« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Disodium Mesoxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617692#personal-protective-equipment-for-
handling-disodium-mesoxalate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1617692?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617692?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0729062.htm
https://www.chemicalbook.com/msds/mesoxalic-acid-monohydrate-disodium-salt.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/PL/en/sds/aldrich/379735?userType=undefined
https://www.epa.gov/emergency-response/personal-protective-equipment
https://images.thdstatic.com/catalog/pdfImages/97/974e82f4-e053-4dab-8fdd-05712a78febd.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1617692#personal-protective-equipment-for-handling-disodium-mesoxalate
https://www.benchchem.com/product/b1617692#personal-protective-equipment-for-handling-disodium-mesoxalate
https://www.benchchem.com/product/b1617692#personal-protective-equipment-for-handling-disodium-mesoxalate
https://www.benchchem.com/product/b1617692#personal-protective-equipment-for-handling-disodium-mesoxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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